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Compound Name:
1-(4-Bromophenyl)-2-

cyclopropylethanone

CAS No.: 54839-14-4

Cat. No.: B1524033

Get Quote

This technical guide provides a comprehensive overview of the predicted spectroscopic data

for the compound 1-(4-Bromophenyl)-2-cyclopropylethanone. Designed for researchers,

scientists, and professionals in drug development, this document delves into the theoretical

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering

insights into the structural characterization of this molecule. The information presented is

synthesized from established spectroscopic principles and data from analogous compounds,

providing a robust framework for the identification and analysis of this substance.

Introduction
1-(4-Bromophenyl)-2-cyclopropylethanone is a ketone derivative featuring a 4-bromophenyl

group and a cyclopropyl moiety. The structural elucidation of such molecules is fundamental in

various fields of chemical research, including medicinal chemistry and materials science.

Spectroscopic techniques are indispensable tools for this purpose, each providing a unique

piece of the structural puzzle. This guide will walk through the predicted spectroscopic

fingerprint of 1-(4-Bromophenyl)-2-cyclopropylethanone, explaining the rationale behind the

expected spectral features.
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Molecular Structure and Numbering
To facilitate the discussion of the spectroscopic data, a clear and consistent numbering of the

atoms in 1-(4-Bromophenyl)-2-cyclopropylethanone is essential. The following diagram

illustrates the molecular structure and the atom numbering scheme that will be used throughout

this guide.
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Figure 2: Proposed mass spectral fragmentation of 1-(4-Bromophenyl)-2-
cyclopropylethanone.

Conclusion
The predicted spectroscopic data presented in this guide provide a detailed and scientifically

grounded framework for the characterization of 1-(4-Bromophenyl)-2-cyclopropylethanone.

The combination of ¹H NMR, ¹³C NMR, IR, and MS data offers a comprehensive structural

analysis, highlighting the key features of the 4-bromophenyl group, the ketone functionality, and

the cyclopropyl ring. This information is intended to serve as a valuable resource for

researchers in the synthesis, identification, and application of this and related compounds. The

experimental protocols described represent standard methodologies for obtaining high-quality

spectroscopic data, ensuring the reproducibility and reliability of the analytical results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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